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Compound of Interest

Compound Name: ONO-RS-082

Cat. No.: B1663043 Get Quote

FOR IMMEDIATE USE BY RESEARCH PROFESSIONALS

This document provides essential safety, operational, and disposal protocols for ONO-RS-082,

a potent inhibitor of phospholipase A2 (PLA2). Adherence to these guidelines is critical for

ensuring laboratory safety and proper environmental stewardship.

Chemical and Physical Properties
A summary of the key chemical and physical properties of ONO-RS-082 is presented below for

easy reference.
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Property Value

Chemical Name 2-(p-Amylcinnamoyl)amino-4-chlorobenzoic acid

CAS Number 99754-06-0

Molecular Formula C₂₁H₂₂ClNO₃

Molecular Weight 371.86 g/mol

Appearance Solid

Purity ≥98%

Solubility
Soluble in DMSO to 50 mM (with warming) and

ethanol to 25 mM (with warming)

Storage

Store at -20°C. It is reported to be light

sensitive, so store in the dark under desiccating

conditions.

Safety Information
ONO-RS-082 is not classified as a hazardous substance or mixture. However, standard

laboratory safety precautions should always be observed.

Hazard Precaution

Eye Contact May cause eye irritation.

Skin Contact May cause skin irritation.

Inhalation May be harmful if inhaled.

Ingestion May be harmful if swallowed.

Emergency First Aid Procedures:

In case of inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

In case of skin contact: Wash off with soap and plenty of water.
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In case of eye contact: Flush eyes with water as a precaution.

In case of ingestion: Never give anything by mouth to an unconscious person. Rinse mouth

with water.

Proper Disposal Procedures
ONO-RS-082 is a halogenated organic compound. Disposal must be conducted in accordance

with all applicable federal, state, and local environmental regulations. The following is a general

step-by-step guide for proper disposal:

Segregation: Do not mix ONO-RS-082 waste with non-halogenated organic solvents. Keep it

in a designated and properly labeled waste container for halogenated organic compounds.

Container: Use a dedicated, leak-proof, and clearly labeled waste container. The label should

include the words "Hazardous Waste," the chemical name "ONO-RS-082," and any other

components mixed with it.

Storage of Waste: Store the waste container in a cool, dry, and well-ventilated area, away

from incompatible materials. Keep the container tightly closed when not in use.

Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

contractor. Do not dispose of ONO-RS-082 down the drain.
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ONO-RS-082 Disposal Workflow

Waste Collection

Waste Storage
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Store in Cool, Dry, Ventilated Area

Keep Container Tightly Closed
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Proper Disposal According to Regulations
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PLA2 Signaling Pathway and ONO-RS-082 Inhibition
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PLA2 Inhibition Assay Workflow

Prepare Reagents
(Buffer, Substrate, ONO-RS-082 dilutions)

Add PLA2 Enzyme to Microplate Wells

Add ONO-RS-082 Dilutions to Wells

Incubate Enzyme and Inhibitor

Add Substrate to Initiate Reaction

Monitor Reaction with Microplate Reader

Calculate Reaction Rates and % Inhibition

Determine IC50 Value
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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